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Compound of Interest

Compound Name: Aluminium p-toluenesulphonate

Cat. No.: B080634 Get Quote

Aluminium p-toluenesulphonate: A Technical
Guide
CAS Number: 14472-28-7

InChIKey: YDQWDYJPBFLALK-UHFFFAOYSA-M

This technical guide provides a comprehensive overview of Aluminium p-toluenesulphonate,

a compound with significant potential in research and development, particularly in the field of

catalysis. This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its properties, synthesis, and potential

applications.

Physicochemical Properties
While specific experimental data for Aluminium p-toluenesulphonate is not readily available

in the public domain, the following table summarizes its computed properties and data for the

parent compound, p-Toluenesulfonic acid, to provide a contextual understanding.
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Property Value Source

Molecular Formula C₂₁H₂₁AlO₉S₃ [1]

Molecular Weight 540.56 g/mol [1]

IUPAC Name
aluminum;4-

methylbenzenesulfonate
PubChem

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility

Soluble in many polar solvents

(inferred from other metal

tosylates).[2]

p-Toluenesulfonic acid (Parent

Compound) Melting Point
103-106 °C (monohydrate) Sigma-Aldrich

p-Toluenesulfonic acid (Parent

Compound) Boiling Point
140 °C at 20 mmHg Sigma-Aldrich

p-Toluenesulfonic acid (Parent

Compound) Solubility in Water
Freely soluble PubChem

Synthesis
A detailed experimental protocol for the synthesis of Aluminium p-toluenesulphonate is not

explicitly described in readily available literature. However, based on general methods for the

preparation of metal salts of sulfonic acids, a plausible synthetic route involves the reaction of

freshly precipitated aluminium hydroxide with p-toluenesulfonic acid.[3]

Experimental Protocol: Synthesis of Aluminium p-
toluenesulphonate
Materials:

Aluminium chloride (AlCl₃) or Aluminium sulfate (Al₂(SO₄)₃)
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Sodium hydroxide (NaOH) or Ammonium hydroxide (NH₄OH)

p-Toluenesulfonic acid monohydrate

Deionized water

Ethanol

Procedure:

Preparation of Aluminium Hydroxide: An aqueous solution of an aluminium salt (e.g.,

aluminium chloride) is treated with a stoichiometric amount of a base (e.g., sodium hydroxide

solution) with vigorous stirring to precipitate aluminium hydroxide (Al(OH)₃).

Washing: The precipitate is thoroughly washed with deionized water to remove any soluble

impurities and byproducts.

Reaction: The freshly precipitated and washed aluminium hydroxide is suspended in an

aqueous or ethanolic solution. A stoichiometric amount of p-toluenesulfonic acid

monohydrate is then added to the suspension.

Heating: The reaction mixture is heated, typically in the range of 40-60 °C, and stirred until

the reaction is complete, indicated by the dissolution of the aluminium hydroxide.[3]

Isolation: The resulting solution is filtered to remove any unreacted starting material. The

solvent is then evaporated under reduced pressure to yield the solid Aluminium p-
toluenesulphonate.

Drying: The product is dried in a vacuum oven to remove any residual solvent.

Precipitation of Al(OH)₃ Reaction Isolation

Aluminium Salt Solution Precipitation
 + Base (e.g., NaOH)

Al(OH)₃ Precipitate Washing
 with H₂O

Reaction Mixture
 + p-Toluenesulfonic Acid

Heating (40-60°C) Aluminium p-toluenesulphonate Solution Filtration Evaporation Drying Aluminium p-toluenesulphonate (Solid)
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Click to download full resolution via product page

Caption: Synthesis workflow for Aluminium p-toluenesulphonate.

Applications in Catalysis
Aluminium p-toluenesulphonate is expected to function as a Lewis acid catalyst, similar to

other aluminium salts and metal sulfonates. Its potential applications lie in promoting a variety

of organic transformations. The sulfonic acid functionalization of alumina has been shown to

create efficient and reusable catalysts for reactions such as the synthesis of benzothiazines

and per-O-acetylation of carbohydrates.[4][5]

Potential Catalytic Applications:
Esterification and Transesterification: Catalyzing the formation of esters from carboxylic

acids and alcohols.

Friedel-Crafts Reactions: Promoting alkylation and acylation of aromatic compounds.

Protection and Deprotection of Functional Groups: Facilitating the addition and removal of

protecting groups in multi-step synthesis.

Condensation Reactions: Catalyzing reactions such as the synthesis of

bis(indolyl)methanes.

General Experimental Protocol for a Catalyzed Reaction
(e.g., Esterification)
Materials:

Carboxylic acid

Alcohol

Aluminium p-toluenesulphonate (catalytic amount, e.g., 1-5 mol%)

Anhydrous solvent (e.g., toluene, dichloromethane)

Procedure:
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Setup: A round-bottom flask is charged with the carboxylic acid, the alcohol, and the

anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

Catalyst Addition: A catalytic amount of Aluminium p-toluenesulphonate is added to the

reaction mixture.

Reaction: The mixture is stirred and heated to the desired reaction temperature (this will vary

depending on the specific substrates). The progress of the reaction is monitored by a

suitable analytical technique (e.g., TLC, GC, or NMR).

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The catalyst

may be removed by filtration if it is heterogeneous, or the reaction mixture is washed with

water or a mild basic solution to remove the acid catalyst.

Purification: The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄ or

Na₂SO₄), filtered, and the solvent is removed under reduced pressure. The crude product is

then purified by an appropriate method, such as column chromatography or distillation.
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Al(OTs)₃

[R-C(OH)₂]⁺ Al(OTs)₃⁻

+ R-COOH

R-COOH R'-OH

[R-C(OH)(OHR')]⁺ Al(OTs)₃⁻

+ R'-OH

- Product
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- H₂O

H₂O
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Caption: A plausible catalytic cycle for an esterification reaction.
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Safety and Handling
A specific Safety Data Sheet (SDS) for Aluminium p-toluenesulphonate is not readily

available. However, based on the SDS for p-toluenesulfonic acid and other metal salts, it

should be handled with care in a well-ventilated area, wearing appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.[6][7][8] It is expected to be

an irritant to the skin, eyes, and respiratory system.

Conclusion
Aluminium p-toluenesulphonate is a compound with considerable potential as a Lewis acid

catalyst in organic synthesis. While specific experimental data on its physicochemical

properties are limited, its synthesis and applications can be inferred from related compounds.

Further research into this compound is warranted to fully elucidate its catalytic activity and

potential for use in various chemical transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Aluminium p-toluenesulphonate CAS number 14472-
28-7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080634#aluminium-p-toluenesulphonate-cas-
number-14472-28-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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